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Compound of Interest

Compound Name: Z-Glu(OBzl)-OH

Cat. No.: B3021790

Introduction

N-carbobenzyloxy-L-glutamic acid y-benzyl ester, also known by synonyms such as Z-
Glu(OBzl)-OH and 5-Benzyl N-(benzyloxycarbonyl)-L-glutamate, is a pivotal derivative of L-
glutamic acid. In this molecule, the amine group is protected by a carbobenzyloxy (Cbz or Z)
group, and the side-chain (gamma) carboxylic acid is protected as a benzyl ester. This dual
protection makes it an exceptionally valuable building block for researchers and professionals
in peptide synthesis, polymer chemistry, and drug development. Its structure allows for the
selective formation of peptide bonds at the a-carboxyl group while preventing unwanted side
reactions at the nucleophilic amine and the y-carboxyl functional groups.

Core Physicochemical Properties

N-carbobenzyloxy-L-glutamic acid y-benzyl ester is a white crystalline solid. Its protective
groups enhance its solubility in organic solvents, facilitating its use in various synthetic
applications. Key quantitative properties are summarized below.
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Property Value Reference
CAS Number 5680-86-4

Molecular Formula C20H21NOe

Molecular Weight 371.39 g/mol

Melting Point 74 -78 °C

Boiling Point 594.3 °C at 760 mmHg [1]

Density 1.3+0.1 g/cm3 [1]

[0]20/D: -7.0 to -10.0° (c=2.5,

Optical Rotation
EtOH)

B Soluble in ethanol; Insoluble in
Solubility ) [1]
water.

Synthesis and Manufacturing

The synthesis of N-carbobenzyloxy-L-glutamic acid y-benzyl ester is a multi-step process that
requires careful protection of the functional groups of L-glutamic acid. A common strategy
involves the initial selective esterification of the y-carboxyl group, followed by the protection of
the a-amino group.
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Step 1: y-Esterification Step 2: N-Protection
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L-Glutamic Acid Benzyl Alcohol (z-Cl)

y-Benzyl L-glutamate
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Final Product:
y-Benzyl L-glutamate N-Cbz-L-glutamic acid
y-benzyl ester
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y-Benzyl L-glutamate Triphosgene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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